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Available Experimental Data on Aloesone

The existing research on aloesone has focused on its potential anti-seizure effects rather than hair loss

applications. The key experimental findings from a 2022 study are summarized in the table below [1].

Aspect Experimental Details

Cell Line Used HT22 (murine hippocampal neuronal cell line) [1]

Inducing Agent Glutamate [1]

Key In-Vitro Aloesone treatment significantly inhibited glutamate-induced neuronal injury by
Findings reducing intracellular ROS content and early-phase apoptosis [1]

Key In-Vivo Pentylenetetrazol (PTZ)-induced seizure in rats [1]

Model

Proposed Activation of c-SRC kinase (molecular docking predicted aloesone binds to c-SRC;
Primary Target experiments showed increased phosphorylation at Y418) [1]

The experimental workflow below illustrates the key steps involved in this study, from network

pharmacology prediction to experimental validation.
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G\Ietwork Pharmacology Analysis)

Identify 14 core active
components in Aloe vera

4 compounds predicted
to cross blood-brain barrier

153 potential epilepsy
targets predicted

10 core targets identified
(SRC has highest centrality)

Conclusion: Aloesone is a
potential anti-seizure compound

Click to download full resolution via product page

Research Gaps and Pathways for Investigation
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The current lack of comparative data presents a clear opportunity for further research.

o Established Hair Loss Models: To validate aloesone for alopecia, studies would need to employ
relevant cell lines, such as human dermal papilla cells (hDPCs) or human keratinocytes, which
are standard for evaluating hair growth effects [2] [3].

¢ Cell Line Engineering: The process of creating new, stable cell lines for testing—using technologies
like CRISPR in common backgrounds like HEK 293 or CHO cells—is well-established and could be
applied to systematically test aloesone [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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